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Abstract

MRT-2359 is a potent and selective oral molecular glue degrader that targets the translation
termination factor GSPT1 for proteasomal degradation.[1][2][3] By inducing the proximity of
GSPT1 to the E3 ubiquitin ligase cereblon (CRBN), MRT-2359 triggers the ubiquitination and
subsequent degradation of GSPT1.[2][3] This mechanism has shown significant anti-
proliferative activity in preclinical models of MYC-driven cancers, including non-small cell lung
cancer (NSCLC), small cell lung cancer (SCLC), and prostate cancer.[4][5][6] These application
notes provide detailed protocols for key in vitro assays to evaluate the efficacy and mechanism
of action of MRT-2359.

Introduction

MRT-2359 represents a promising therapeutic strategy for cancers dependent on high levels of
MYC expression.[7] MYC-driven tumors exhibit a heightened reliance on protein translation,
making them particularly vulnerable to the disruption of this process.[6][7] The degradation of
GSPT1 by MRT-2359 leads to a downstream reduction in MYC protein levels, thereby inhibiting
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tumor growth.[4][6] The following protocols describe methods to quantify the anti-proliferative
effects and target degradation induced by MRT-2359 in cancer cell lines.

Data Presentation

Cell Line Cancer Type MYC Status IC50 (nM) Notes

AR-

positive/MYC-

high Prostate Prostate Cancer MYC-high ~50-150
Cancer

Sensitive to
MRT-2359.[4]

(unspecified)

AR-

negative/MYC- .
Resistant to

MRT-2359.[4]

low Prostate Prostate Cancer MYC-low >10,000
Cancer

(unspecified)

CAL51 Breast Cancer Not specified 150

IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro.

Cell Line Cancer Type DC50 (nM) Dmax (%) Notes

Non-Small Cell
NCI-H1155 2.1 >95
Lung Cancer

ABC-1 Not specified 9.8 >95
NCI-H2023 Not specified 28.8 >95
NCI-H441 Not specified 9.4 >95
CAL51 Breast Cancer 5 100

DCH50 is the concentration of the degrader that results in 50% degradation of the target protein.
Dmax is the maximum percentage of protein degradation.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of MRT-2359 and the general
experimental workflows for the described in vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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